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Compound Focus: 4-Chlorocinnamic acid

CAS No.: 940-62-5

Cat. No.: S600200

Get Quote

Chemical Properties & Handling Data

The table below summarizes the key technical and safety-related information available for 4-

Chlorocinnamic acid.

Property / Aspect Details / Specification

CAS Number 1615-02-7 [1]

Molecular Formula &
Weight

C₉H₇ClO₂, 182.60 g/mol [1]

Physical Description Crystalline solid [1]

Storage Conditions Desiccate at -20°C [1]

Solubility Soluble in DMSO, Acetone, Chloroform, Dichloromethane, Ethyl

Acetate [1]

Biological Activity (In Vitro) Potent urease inhibitor (IC₅₀ = 1.10 µM) [1]

Photosensitivity Yes, undergoes [2+2] photodimerization in solid state [1]
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Experimental Protocols

While a full experimental protocol for synthesis was not available, the search results describe two key types

of experiments involving 4-Chlorocinnamic acid.

Urease Inhibition Assay

This bioactivity is a key documented use for the compound in research.

Methodology Overview: The inhibitory activity of 4-Chlorocinnamic acid against the enzyme
urease was evaluated in a study where it was used to synthesize a silver(I) complex [1].

Key Steps:
Complex Synthesis: The compound was reacted with a silver(I) salt to form the complex

[Ag(4‐cca)]ₙ.
Activity Measurement: The resulting complex was tested for its ability to inhibit urease. The

concentration that produced 50% enzyme inhibition (IC₅₀) was determined to be 1.10 µM,
confirming its potent inhibitory activity [1].

Significance: This suggests potential applications for 4-Chlorocinnamic acid and its metal
complexes in developing enzyme inhibitors.

Solid-State Photomechanical Response Study

This protocol investigates the compound's behavior as a photosensitive material.

Objective: To study the irreversible [2+2] photodimerization reaction of 4-Chlorocinnamic acid in the

solid state and how this reaction depends on the crystal's physical characteristics [1].
Key Techniques:

¹³C Solid-State NMR: Used to identify and track chemical structural changes within the crystal
lattice upon irradiation [1].

Powder X-ray Diffraction (PXRD): Employed to analyze changes in the crystal structure and
monitor the progression of the photochemical reaction [1].

Microscopy: Optical and electron microscopy were used to correlate chemical changes with
physical alterations in crystal shape and size [1].

Finding: The photochemical dynamics were directly influenced by the crystal's shape and size, which
is a critical consideration for experiments involving its photosensitive properties [1].
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Handling and Safety Workflow

Based on the available data, the following diagram outlines the logical workflow for handling 4-

Chlorocinnamic acid, highlighting key precautions.
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Start: Handle 4-Chlorocinnamic Acid

Consult Full SDS
for Detailed Hazards

Protect from Light
(Photosensitive Compound)

Use Airtight Container
and Desiccate

Store at -20°C

Prepare in Fume Hood
(Solid/Dust Handling)

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Dispose as Hazardous Waste

Safe Experiment Completion

Click to download full resolution via product page
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Handling 4-Chlorocinnamic acid requires consulting the full SDS and specific precautions for light

sensitivity and storage [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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